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  4. (3β,5β,12β)-3-[[[4-[R-(R)]]-2,6-Dideoxy-4-O-[1-(1-methyl-2-oxoethoxy)-2-oxoethyl]-β-D-ribo-hexopyran
(3β,5β,12β)-3-[[[4-[R-(R)]]-2,6-Dideoxy-4-O-[1-(1-methyl-2-oxoethoxy)-2-oxoethyl]-β-D-ribo-hexopyran (3β,5β,12β)-3-[[[4-[R-(R)]]-2,6-Dideoxy-4-O-[1-(1-methyl-2-oxoethoxy)-2-oxoethyl]-β-D-ribo-hexopyran
Brand Name: Vulcanchem
CAS No.: 161744-35-0
VCID: VC0050360
InChI: InChI=1S/C35H52O11/c1-19(17-37)43-30(9-12-36)46-32-20(2)44-31(16-27(32)38)45-23-7-10-33(3)22(14-23)5-6-25-26(33)15-28(39)34(4)24(8-11-35(25,34)41)21-13-29(40)42-18-21/h12-13,17,19-20,22-28,30-32,38-39,41H,5-11,14-16,18H2,1-4H3/t19?,20?,22-,23?,24-,25-,26+,27?,28-,30?,31?,32?,33+,34+,35+/m1/s1
SMILES: CC1C(C(CC(O1)OC2CCC3(C(C2)CCC4C3CC(C5(C4(CCC5C6=CC(=O)OC6)O)C)O)C)O)OC(CC=O)OC(C)C=O
Molecular Formula: C35H52O11
Molecular Weight: 648.79

(3β,5β,12β)-3-[[[4-[R-(R)]]-2,6-Dideoxy-4-O-[1-(1-methyl-2-oxoethoxy)-2-oxoethyl]-β-D-ribo-hexopyran

CAS No.: 161744-35-0

Reference Standards

VCID: VC0050360

Molecular Formula: C35H52O11

Molecular Weight: 648.79

(3β,5β,12β)-3-[[[4-[R-(R)]]-2,6-Dideoxy-4-O-[1-(1-methyl-2-oxoethoxy)-2-oxoethyl]-β-D-ribo-hexopyran - 161744-35-0

CAS No. 161744-35-0
Product Name (3β,5β,12β)-3-[[[4-[R-(R)]]-2,6-Dideoxy-4-O-[1-(1-methyl-2-oxoethoxy)-2-oxoethyl]-β-D-ribo-hexopyran
Molecular Formula C35H52O11
Molecular Weight 648.79
IUPAC Name 3-[6-[[(5R,8R,9S,10S,12R,13S,14S,17R)-12,14-dihydroxy-10,13-dimethyl-17-(5-oxo-2H-furan-3-yl)-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-yl]oxy]-4-hydroxy-2-methyloxan-3-yl]oxy-3-(1-oxopropan-2-yloxy)propanal
Standard InChI InChI=1S/C35H52O11/c1-19(17-37)43-30(9-12-36)46-32-20(2)44-31(16-27(32)38)45-23-7-10-33(3)22(14-23)5-6-25-26(33)15-28(39)34(4)24(8-11-35(25,34)41)21-13-29(40)42-18-21/h12-13,17,19-20,22-28,30-32,38-39,41H,5-11,14-16,18H2,1-4H3/t19?,20?,22-,23?,24-,25-,26+,27?,28-,30?,31?,32?,33+,34+,35+/m1/s1
Standard InChIKey VJSSODJBZSXINO-ZDZWTTBBSA-N
SMILES CC1C(C(CC(O1)OC2CCC3(C(C2)CCC4C3CC(C5(C4(CCC5C6=CC(=O)OC6)O)C)O)C)O)OC(CC=O)OC(C)C=O
Synonyms Digoxigenin Monodigitoxoside 1-(1-Methyl-2-oxoethoxy)-3-oxopropyl) Ether
PubChem Compound 131637317
Last Modified Nov 11 2021
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